2-((5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C20H20FN3O2S/c1-26-12-11-22-17(25)13-27-20-18(14-7-9-16(21)10-8-14)23-19(24-20)15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,22,25)(H,23,24)
• InChI Key: OKBPJILTNOBLSA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CSC1=C(NC(=N1)C2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3O2S
• Molecular Weight: 385.5 g/mol

Description

The compound “2-((5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide” is a complex organic molecule that contains several functional groups and structural features. It has a 1H-imidazol-4-yl group attached to a phenyl ring and a fluorophenyl ring. The imidazole ring is linked to an acetamide group via a sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the aromatic rings. The electron-withdrawing fluorine atom on the phenyl ring could induce a dipole moment, and the presence of the polar amide group could also contribute to the overall polarity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. The presence of the polar amide group and the potential for hydrogen bonding might make it soluble in polar solvents.

Scientific Research Applications

Agrochemicals and Crop Protection

• Trifluoromethylpyridines (TFMPs) and their derivatives, including the compound , play a crucial role in protecting crops from pests. Fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market, paved the way for more than 20 new TFMP-containing agrochemicals with ISO common names. .

Pharmaceuticals

• Several TFMP derivatives find applications in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have received market approval, and many candidates are currently undergoing clinical trials. .

Vapor-Phase Reactions

• TFMPs are involved in vapor-phase reactions, which have applications in various chemical processes. .

Fluorination Reactions

• The trifluoromethyl group in this compound enables selective fluorination reactions. .

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve studying its biological activity, optimizing its synthesis, and investigating its potential applications in areas such as medicinal chemistry.